Cas no 121064-78-6 (Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)-)

• Product Name: Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)-
• CAS No: 121064-78-6
• MF: C₃₉H₅₄O₇
• MW: 634.841872692108
• CID: 836863
• PubChem ID: 14335955
• Update Time: 2025-05-30

Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid, 2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-, (2a,3b)-
• 3-O-p-Coumaroyltormentic acid
• 3-O-trans-p-Coumaroyltormentic acid
• Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3...
• Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)-
• [ "" ]
• AKOS040761117
• F93991
• Q27138089
• CHEBI:69745
• 121064-78-6
• CHEMBL589522
• (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,11-dihydroxy-10-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 3-O-trans-p-Coumaroyltormentate
• (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,11-dihydroxy-10-((E)-3-(4-hydroxyphenyl)prop-2-enoyl)oxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• Inchi： 1S/C39H54O7/c1-23-16-19-39(33(43)44)21-20-36(5)26(31(39)38(23,7)45)13-14-29-35(4)22-27(41)32(34(2,3)28(35)17-18-37(29,36)6)46-30(42)15-10-24-8-11-25(40)12-9-24/h8-13,15,23,27-29,31-32,40-41,45H,14,16-22H2,1-7H3,(H,43,44)/b15-10+/t23-,27-,28+,29-,31-,32+,35+,36-,37-,38-,39+/m1/s1
• InChI Key： BZORLJPADUHVJE-QWBBESJSSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1[C@@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Exact Mass: 634.38700
• Monoisotopic Mass: 634.38695406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 745.5±60.0 °C at 760 mmHg
• Flash Point: 224.5±26.4 °C
• PSA: 124.29000
• LogP: 7.14510
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)-

Urs-12-en-28-oic Acid, 2,19-Dihydroxy-3-[[(2E)-3-(4-Hydroxyphenyl)-1-Oxo-2-Propenyl]Oxy]-,(2a,3b)-: A Comprehensive Overview

Urs-12-en-28-oic acid, 2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)- is a complex triterpenoid compound with the CAS registry number 121064-78-6. This compound has garnered significant attention in recent years due to its unique structural features and potential bioactivity. The molecule belongs to the ursane triterpenoid class, which is known for its diverse biological activities and structural complexity. Its name reflects its intricate structure, with key functional groups such as hydroxyl groups and a conjugated enone system contributing to its pharmacological properties.

The CAS number 121064-78-6 uniquely identifies this compound in chemical databases, facilitating its identification and referencing in scientific literature. Recent studies have focused on the ursane triterpenoid framework of this compound, exploring its potential as a lead molecule for drug development. The presence of multiple hydroxyl groups and a conjugated enone system suggests that this compound may exhibit antioxidant, anti-inflammatory, or anticancer properties. These functional groups are often associated with such activities in natural products.

Structural elucidation of this compound has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The (2a,3b) stereochemistry indicates a specific spatial arrangement of the molecule's substituents, which is critical for its bioactivity. The (E)-configuration of the double bond in the propenyl group further influences the compound's electronic properties and interactions with biological targets.

Recent research has highlighted the importance of ursane triterpenoids in traditional medicine and their potential for modern therapeutic applications. For instance, studies have demonstrated that similar compounds exhibit potent anti-inflammatory effects by modulating key signaling pathways such as NF-kB and COX enzymes. Given its structural similarity to these compounds, Urs-12-en-28-oic acid may possess analogous or even enhanced bioactivity.

The 4-hydroxyphenyl group in the molecule is another key feature that contributes to its potential pharmacological properties. This group is known to participate in hydrogen bonding and π–π interactions, which are essential for molecular recognition and binding to biological targets. Furthermore, the presence of multiple hydroxyl groups suggests that this compound may exhibit strong antioxidant activity by scavenging free radicals and reducing oxidative stress.

In terms of synthesis and isolation, Urs-12-en-28-oic acid has been isolated from various natural sources, including plants belonging to the Araliaceae family. Recent advances in isolation techniques have enabled researchers to obtain this compound in higher purity, facilitating further studies on its bioactivity. Additionally, semi-synthetic approaches have been explored to modify the structure of this compound for enhanced potency or selectivity.

The conjugated enone system in Urs-12-en-28-oic acid is particularly interesting from both a structural and functional standpoint. This system is known to exhibit strong absorbance in the ultraviolet region, making it amenable to photochemical reactions. Recent studies have explored the use of such systems in photodynamic therapy (PDT), where light-sensitive compounds generate reactive oxygen species (ROS) upon irradiation to kill cancer cells.

In conclusion, Urs-12-en-28-oic acid (CAS 121064-78-6) is a structurally complex triterpenoid with promising bioactive properties. Its unique features make it a valuable candidate for further research into its therapeutic potential. As scientific understanding of this compound continues to grow, it may pave the way for novel drug discoveries and applications in fields such as oncology and inflammation management.